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Compound of Interest

Compound Name: N-5984

Cat. No.: B1676890 Get Quote

Unidentified Research Compound: N-5984
Initial searches for a compound designated "N-5984" have not yielded a positive identification

of a specific chemical or biological agent. As a result, a standard operating procedure for its

handling cannot be generated.

Extensive database and literature searches did not retrieve any registered drug, research

chemical, or biological agent with the specific identifier "N-5984." The search results were

varied and did not point to a substance that would necessitate a detailed handling protocol for

research or drug development professionals.

One notable, though indirect, finding was the identification of 3,5-dinitro-bisphenol A as a

leachable compound from some single-use polycarbonate Erlenmeyer flasks. This compound

has been observed to inhibit the growth of Chinese Hamster Ovary (CHO) cells in suspension

culture.[1][2] It is important to clarify that this compound is not referred to as "N-5984" in the

cited literature.

Potential Point of Interest: 3,5-dinitro-bisphenol A
While not identifiable as N-5984, the characteristics of 3,5-dinitro-bisphenol A are summarized

here as a potential, though unconfirmed, point of interest for researchers encountering

unexpected cell culture inhibition.
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Studies have shown that 3,5-dinitro-bisphenol A arrests CHO-S cells at the G1/Go phase of the

cell cycle.[1][2] Furthermore, it has been identified as a weak agonist for the G-protein coupled

receptor 35 (GPR35).[1][2] The formation of this compound is suggested to occur through a

combination of the molding process and γ-sterilization of polycarbonate flasks.[1][2]

Experimental Workflow for Identification of Leachable
Inhibitors
The following generalized workflow illustrates a logical approach to identifying unknown cell

growth inhibitors that may have leached from laboratory equipment.
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Figure 1. A generalized workflow for the identification of unknown leachable cell growth
inhibitors.

Due to the lack of identification for "N-5984," no further information on handling, experimental

protocols, or quantitative data can be provided. Researchers are advised to verify the identity

of all reagents and be aware of potential leachables from plasticware that may affect

experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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